Cas no 22174-59-0 (Benzene, (3-methoxy-1-propynyl)-)
22174-59-0 structure
Product Name:Benzene, (3-methoxy-1-propynyl)-
CAS No:22174-59-0
MF:C10H10O
MW:146.185802936554
CID:1408105
PubChem ID:10725487
Update Time:2025-04-20
Benzene, (3-methoxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (3-methoxy-1-propynyl)-
- 3-methoxyprop-1-ynylbenzene
- Methoxy-phenyl-propin
- 22174-59-0
- SCHEMBL8349426
- DTXSID30443926
- (3-METHOXYPROP-1-YN-1-YL)BENZENE
-
- Inchi: 1S/C10H10O/c1-11-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,9H2,1H3
- InChI Key: XTYBMJQHLYVUBK-UHFFFAOYSA-N
- SMILES: O(C)CC#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, (3-methoxy-1-propynyl)- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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